Cas no 1042531-19-0 (3-{1-(3-chlorophenyl)propylamino}propan-1-ol)
3-{1-(3-chlorophenyl)propylamino}propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-Propanol, 3-[[1-(3-chlorophenyl)propyl]amino]-
- 3-{1-(3-chlorophenyl)propylamino}propan-1-ol
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- Inchi: 1S/C12H18ClNO/c1-2-12(14-7-4-8-15)10-5-3-6-11(13)9-10/h3,5-6,9,12,14-15H,2,4,7-8H2,1H3
- InChI Key: NXMXJKKZNBVOKJ-UHFFFAOYSA-N
- SMILES: C(O)CCNC(C1=CC=CC(Cl)=C1)CC
3-{1-(3-chlorophenyl)propylamino}propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165512-0.05g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 0.05g |
$624.0 | 2023-06-08 | ||
| Enamine | EN300-165512-0.1g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 0.1g |
$653.0 | 2023-06-08 | ||
| Enamine | EN300-165512-0.25g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 0.25g |
$683.0 | 2023-06-08 | ||
| Enamine | EN300-165512-0.5g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-165512-1.0g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 1g |
$743.0 | 2023-06-08 | ||
| Enamine | EN300-165512-2.5g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 2.5g |
$1454.0 | 2023-06-08 | ||
| Enamine | EN300-165512-5.0g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 5g |
$2152.0 | 2023-06-08 | ||
| Enamine | EN300-165512-10.0g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 10g |
$3191.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01001932-1g |
3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol |
1042531-19-0 | 95% | 1g |
¥3717.0 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426004-1g |
3-((1-(3-Chlorophenyl)propyl)amino)propan-1-ol |
1042531-19-0 | 95% | 1g |
¥6289 | 2023-02-27 |
3-{1-(3-chlorophenyl)propylamino}propan-1-ol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-{1-(3-chlorophenyl)propylamino}propan-1-ol
Professional Introduction to Compound with CAS No. 1042531-19-0 and Product Name: 3-{1-(3-chlorophenyl)propylamino}propan-1-ol
The compound with the CAS number 1042531-19-0 and the product name 3-{1-(3-chlorophenyl)propylamino}propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a propylamine side chain linked to a propanol backbone, with a 3-chlorophenyl group attached to the propylamine moiety. This configuration imparts specific chemical and biological activities that make it a valuable candidate for further investigation.
In the realm of pharmaceutical research, the synthesis and characterization of novel compounds are pivotal for discovering new therapeutic agents. The 3-{1-(3-chlorophenyl)propylamino}propan-1-ol molecule has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have highlighted its potential as a precursor or intermediate in the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the 3-chlorophenyl group is particularly noteworthy, as it is known to influence the metabolic stability and binding affinity of small molecules interacting with biological targets.
The chemical synthesis of 3-{1-(3-chlorophenyl)propylamino}propan-1-ol involves multi-step organic reactions, including nucleophilic substitution, alkylation, and reduction processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular conformation and purity, which are essential for its subsequent application in drug formulation.
One of the most compelling aspects of 3-{1-(3-chlorophenyl)propylamino}propan-1-ol is its potential role in modulating neurotransmitter systems. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in the pathophysiology of mood disorders. The 3-chlorophenyl moiety is particularly relevant here, as it has been shown to enhance binding interactions with MAO enzymes, thereby increasing the efficacy of potential therapeutic agents. This finding aligns with emerging research trends that emphasize targeted modulation of neurotransmitter pathways as a strategy for treating neurological conditions.
Furthermore, the compound's structural features make it a promising candidate for further derivatization to develop novel drug candidates. By modifying specific functional groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of 3-{1-(3-chlorophenyl)propylamino}propan-1-ol to improve bioavailability, reduce side effects, and enhance therapeutic outcomes. Computational modeling techniques, such as molecular docking and quantum mechanics simulations, have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental data by providing insights into binding affinities and metabolic pathways.
The role of 3-{1-(3-chlorophenyl)propylamino}propan-1-ol in drug development is also supported by its compatibility with modern synthetic techniques that emphasize green chemistry principles. Efforts have been made to minimize waste and hazardous byproducts during its synthesis, reflecting a broader industry trend toward sustainable pharmaceutical manufacturing. This approach not only reduces environmental impact but also ensures that the compound can be produced on an industrial scale with minimal ecological footprint. Such considerations are increasingly important as global regulatory bodies impose stricter guidelines on chemical manufacturing processes.
Recent advancements in analytical chemistry have further enhanced our understanding of 3-{1-(3-chlorophenyl)propylamino}propan-1-ol's behavior in biological systems. Techniques such as mass spectrometry (MS) and X-ray crystallography allow researchers to elucidate detailed structural information about how this compound behaves within cellular environments. These insights are crucial for designing clinical trials that effectively assess its therapeutic potential without unintended consequences. By integrating structural biology with pharmacokinetic studies, scientists can develop more robust models to predict drug efficacy and safety profiles.
The future prospects for 3-{1-(3-chlorophenyl)propylamino}propan-1-ol are bright, particularly as research into neurodegenerative diseases continues to evolve. Its unique combination of structural features positions it as a versatile scaffold for developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical breakthroughs. As our understanding of complex biological systems grows more sophisticated, compounds like 3-{1-(3-chlorophenyl)propylamino}propan-1-ol will play an increasingly important role in addressing some of today's most pressing health challenges.
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